Cas no 2228450-25-5 (1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine
• CAS No: 2228450-25-5
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 6475665
• PubChem ID: 165610190
• Update Time: 2025-05-21

1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine
• EN300-1732759
• 1-{2-[2-(pyrrolidin-1-yl)pyridin-3-yl]ethyl}cyclopropan-1-amine
• 2228450-25-5

• Inchi： 1S/C14H21N3/c15-14(7-8-14)6-5-12-4-3-9-16-13(12)17-10-1-2-11-17/h3-4,9H,1-2,5-8,10-11,15H2
• InChI Key： BJSDFZIUKPFXKN-UHFFFAOYSA-N
• SMILES： NC1(CCC2=CC=CN=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 231.173547683g/mol
• Monoisotopic Mass: 231.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine

Comprehensive Overview of 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine (CAS No. 2228450-25-5)

The compound 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine (CAS No. 2228450-25-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate molecular architecture, which combines a pyrrolidine ring, a pyridine moiety, and a cyclopropylamine group. This combination of functional groups makes it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the scientific community has shown increasing interest in pyrrolidine-containing compounds due to their versatility in drug design. The presence of the pyrrolidin-1-yl group in 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine enhances its binding affinity to certain biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. This property aligns with current research trends focused on GPCR modulation and central nervous system (CNS) drug development, which are among the most searched topics in pharmaceutical databases and AI-driven research platforms.

The pyridin-3-ylethyl segment of the molecule contributes to its pharmacokinetic profile, improving solubility and bioavailability—a critical factor in modern drug formulation. Researchers are particularly intrigued by the compound's potential to cross the blood-brain barrier (BBB), a recurring challenge in neuropharmacology. This aspect resonates with the growing public interest in brain health supplements and cognitive enhancers, as evidenced by search engine analytics and consumer health queries.

From a synthetic chemistry perspective, the cyclopropan-1-amine moiety introduces structural rigidity, which can enhance selectivity and reduce off-target effects—a key consideration in the era of precision medicine. The compound's CAS No. 2228450-25-5 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Its molecular weight and calculated properties suggest potential as a small-molecule drug candidate, fitting well with the pharmaceutical industry's current emphasis on oral bioavailability and drug-likeness.

Ongoing research into 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine explores its possible applications in addressing neurodegenerative conditions and metabolic syndrome—two areas receiving substantial attention in both academic circles and public health discussions. The compound's structural features suggest potential activity against enzymes involved in neurotransmitter regulation and energy metabolism, making it relevant to current investigations into age-related cognitive decline and mitochondrial function.

Quality control and analytical methods for CAS No. 2228450-25-5 typically involve advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, reflecting the compound's purity requirements for research applications. These analytical approaches align with the pharmaceutical industry's growing adoption of quality by design (QbD) principles and process analytical technology (PAT)—topics frequently searched by professionals in pharmaceutical manufacturing and quality assurance.

The safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics of 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine remain active areas of investigation, with preliminary studies suggesting favorable metabolic stability. This aspect is particularly relevant given the increasing regulatory emphasis on early toxicity prediction and computational ADME modeling in drug discovery pipelines—subjects that dominate contemporary pharmaceutical research discussions.

Patent landscapes reveal growing intellectual property activity surrounding pyrrolidine-pyridine hybrids, with CAS No. 2228450-25-5 representing an important structural class in this space. The compound's potential as a scaffold for library synthesis makes it valuable for fragment-based drug discovery approaches, which have gained prominence in the search for first-in-class therapeutics. These concepts frequently appear in searches related to innovative drug development strategies and pharmaceutical R&D trends.

As the scientific community continues to explore the therapeutic potential of 1-{2-2-(pyrrolidin-1-yl)pyridin-3-ylethyl}cyclopropan-1-amine, its unique structural features position it as a compound of significant interest in multiple therapeutic areas. The convergence of its pyrrolidine, pyridine, and cyclopropylamine components creates a molecular architecture that addresses several contemporary challenges in medicinal chemistry, from target engagement to drug delivery optimization—topics that consistently rank high in scientific literature searches and professional discourse.